Cas no 351892-12-1 (4,4'-Bis(2-methylbenzoyl)amino-1,1'-Biphenyl-3,3'-dicarboxylic Acid)

• Product Name: 4,4'-Bis(2-methylbenzoyl)amino-1,1'-Biphenyl-3,3'-dicarboxylic Acid
• CAS No: 351892-12-1
• MF: C₃₀H₂₄N₂O₆
• MW: 508.521368026733
• CID: 5054288
• Update Time: 2025-06-15

4,4'-Bis(2-methylbenzoyl)amino-1,1'-Biphenyl-3,3'-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4,4''-Bis[(2-methylbenzoyl)amino]-[1,1''-Biphenyl]-3,3''-dicarboxylic Acid
• [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4,4'-bis[(2-methylbenzoyl)amino]-
• -Biphenyl]-3,3&rsquo
• -Bis[(2-methylbenzoyl)amino]-[1,1&rsquo
• 4,4'-Bis(2-methylbenzoyl)amino-1,1'-Biphenyl-3,3'-dicarboxylic Acid

• Inchi： 1S/C30H24N2O6/c1-17-7-3-5-9-21(17)27(33)31-25-13-11-19(15-23(25)29(35)36)20-12-14-26(24(16-20)30(37)38)32-28(34)22-10-6-4-8-18(22)2/h3-16H,1-2H3,(H,31,33)(H,32,34)(H,35,36)(H,37,38)
• InChI Key： UZPFYICGVSUMIR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(NC(=O)C3=CC=CC=C3C)C(C(O)=O)=C2)=CC=C(NC(=O)C2=CC=CC=C2C)C(C(O)=O)=C1

Additional information on 4,4'-Bis(2-methylbenzoyl)amino-1,1'-Biphenyl-3,3'-dicarboxylic Acid

Introduction to 4,4'-Bis(2-methylbenzoyl)amino-1,1'-Biphenyl-3,3'-dicarboxylic Acid (CAS No. 351892-12-1)

4,4'-Bis(2-methylbenzoyl)amino-1,1'-Biphenyl-3,3'-dicarboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 351892-12-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its biphenyl core structure functionalized with amino and carboxylic acid groups, as well as benzoyl substituents at the para positions, exhibits a unique set of physicochemical properties that make it a promising candidate for various applications.

The structural motif of 4,4'-Bis(2-methylbenzoyl)amino-1,1'-Biphenyl-3,3'-dicarboxylic Acid consists of two benzene rings connected by a central phenylene bridge. The presence of amino groups at the 4-position of each benzene ring and carboxylic acid groups at the 3-position introduces both basicity and acidity, respectively. Additionally, the benzoyl groups at the 2-position contribute to the molecule's overall hydrophobicity and electronic properties. This combination of functional groups allows the compound to interact with biological targets in multiple ways, making it a versatile tool in drug discovery and material science.

In recent years, there has been a surge in research focused on developing novel molecular architectures that can modulate biological pathways effectively. The biphenyl core is particularly noteworthy due to its prevalence in biologically active compounds. For instance, biphenyl derivatives have been shown to exhibit properties such as kinase inhibition, DNA intercalation, and metal chelation. The specific substitution pattern in 4,4'-Bis(2-methylbenzoyl)amino-1,1'-Biphenyl-3,3'-dicarboxylic Acid enhances its potential to interact with these targets by providing multiple binding sites and electronic distributions.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of both amino and carboxylic acid functionalities allows for further derivatization through amide bond formation or esterification reactions. This flexibility makes it an attractive building block for designing peptidomimetics or other bioactive scaffolds. Moreover, the methyl substituents on the benzoyl groups may influence the compound's solubility and metabolic stability, which are critical factors in pharmaceutical development.

Recent studies have begun to explore the biological activity of 4,4'-Bis(2-methylbenzoyl)amino-1,1'-Biphenyl-3,3'-dicarboxylic Acid and its derivatives. Initial investigations suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The biphenyl core's ability to adopt multiple conformations could facilitate binding to protein targets with high affinity. Additionally, the electron-withdrawing nature of the benzoyl groups may modulate the compound's interaction with biological systems by altering its electronic distribution.

The synthesis of 4,4'-Bis(2-methylbenzoyl)amino-1,1'-Biphenyl-3,3'-dicarboxylic Acid involves a series of multi-step organic reactions that require careful optimization. Key steps include the formation of the biphenyl core through coupling reactions such as Suzuki-Miyaura coupling or Buchwald-Hartwig coupling. Subsequent functionalization at the 2-position with benzoyl groups and introduction of amino and carboxylic acid functionalities are critical steps that determine the compound's final properties. Advanced synthetic techniques such as flow chemistry have been employed to improve yield and purity.

The physicochemical properties of 4,4'-Bis(2-methylbenzoyl)amino-1,1'-Biphenyl-3,3'-dicarboxylic Acid are also of great interest. Its molecular weight and distribution of functional groups influence its solubility in various solvents. Polar solvents such as dimethyl sulfoxide (DMSO) or acetonitrile are often used for solution-phase reactions involving this compound. Additionally, its stability under different storage conditions is crucial for both laboratory-scale research and potential industrial applications.

In conclusion,4,4'-Bis(2-methylbenzoyl)amino-1,1'-Biphenyl-3,3'-dicarboxylic Acid (CAS No. 351892-12-1) represents a fascinating molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for designing novel bioactive compounds and materials. As research continues to uncover new applications for this molecule,biphenyl derivatives like this one will undoubtedly play an increasingly important role in advancing our understanding of biological processes and developing innovative therapeutic strategies.